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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyldimethylsilanol (TBDMSOH) is a versatile organosilicon compound widely utilized

in organic synthesis, particularly as a protecting group for hydroxyl functionalities. Its role as a

key intermediate in the production of silicone polymers, adhesives, and in surface modification

further underscores its importance in various industrial and research applications. While its

utility is well-established, a thorough understanding of its safety profile and proper handling

procedures is paramount for ensuring the well-being of laboratory personnel and the integrity of

research outcomes. This technical guide provides a comprehensive overview of the safety and

handling precautions for tert-Butyldimethylsilanol, incorporating quantitative data, detailed

experimental protocols for safety assessment, and a visual workflow for safe laboratory

practice.

Physicochemical and Hazard Profile
A clear understanding of the fundamental properties of a chemical is the first step in a robust

safety assessment. The following tables summarize the key physicochemical characteristics

and hazard classifications of tert-Butyldimethylsilanol.

Table 1: Physicochemical Properties of tert-Butyldimethylsilanol
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Property Value Source

Molecular Formula C₆H₁₆OSi

Molecular Weight 132.28 g/mol

Appearance Colorless, clear, viscous liquid

Boiling Point 139 °C at 739 mmHg

Melting Point 18 °C

Density 0.84 g/mL at 25 °C

Flash Point 45 °C (113 °F) - closed cup

Solubility Insoluble in water

Vapor Density > 1 (Air = 1)

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:

Health Hazard Information
Tert-Butyldimethylsilanol is classified as a hazardous substance that can cause irritation to

the skin, eyes, and respiratory system.
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Inhalation: May cause irritation to the respiratory tract.

Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.

Eye Contact: Causes serious eye irritation.

Ingestion: While not a primary route of occupational exposure, ingestion may cause nausea

and vomiting.

To date, no significant acute toxicological data has been identified in literature searches, and it

is not classified as a carcinogen by IARC, NTP, or OSHA.

Experimental Protocols for Safety Assessment
The hazard classifications of tert-Butyldimethylsilanol are determined through standardized

experimental protocols. The following sections detail the methodologies that would be

employed to assess its safety profile.

Flash Point Determination
The flash point is a critical measure of the flammability of a liquid. For a substance like tert-
Butyldimethylsilanol with a flash point of 45°C, a closed-cup method such as the Pensky-

Martens Closed Cup Tester (ASTM D93) is appropriate.

Methodology:

Apparatus: A Pensky-Martens closed-cup apparatus is used, consisting of a test cup, a lid

with a shutter mechanism, a stirring device, a heat source, and a temperature measuring

device.

Procedure:

A specified volume of the sample is placed in the test cup.

The lid is secured, and the sample is heated at a slow, constant rate while being

continuously stirred.
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At regular temperature intervals, the stirring is stopped, and a test flame is introduced into

the vapor space of the cup through the shutter.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite.

Acute Oral Toxicity
The potential for acute toxicity via ingestion would be assessed using a method such as the

OECD Test Guideline 423 (Acute Toxic Class Method). This method is a stepwise procedure

with the use of a limited number of animals.

Methodology:

Animal Model: Typically, young adult female rats are used.

Procedure:

A single animal is dosed at a starting dose level from a series of defined dose levels (e.g.,

5, 50, 300, 2000 mg/kg body weight).

The animal is observed for signs of toxicity and mortality over a 14-day period.

If the animal survives, two additional animals are dosed at the same level.

Depending on the outcome (mortality or no mortality), the dose for the next step is either

increased or decreased.

The procedure is repeated until the criteria for classifying the substance's toxicity are met.

Skin Irritation
To evaluate skin irritation potential, an in vitro method like the OECD Test Guideline 439 (In

Vitro Skin Irritation: Reconstructed Human Epidermis Test Method) is employed to avoid animal

testing.

Methodology:
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Test System: A commercially available reconstructed human epidermis (RhE) model, which

mimics the properties of the upper layers of human skin, is used.

Procedure:

The test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period (e.g., 60 minutes), the substance is removed by

To cite this document: BenchChem. [Navigating the Safety Landscape of tert-
Butyldimethylsilanol: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b101206#tert-butyldimethylsilanol-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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